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Compound of Interest

Compound Name: Azidomethyl phenyl sulfide

Cat. No.: B1589538 Get Quote

Prepared for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety protocols and

handling precautions for Azidomethyl phenyl sulfide. As a Senior Application Scientist, this

guide moves beyond a simple recitation of safety data sheet (SDS) points to offer a deeper,

causality-driven understanding of the hazards associated with this reagent and the rationale

behind the recommended handling procedures. The protocols described herein are designed

as self-validating systems to ensure the highest degree of safety and experimental integrity.

Compound Identification and Physicochemical
Properties
Azidomethyl phenyl sulfide (CAS No. 77422-70-9) is an organic azide utilized in synthetic

chemistry, notably as a building block in "click chemistry" reactions.[1] Its structure incorporates

both an azide functional group and a phenyl sulfide moiety, each contributing to its reactivity

and hazard profile. A clear understanding of its fundamental properties is the first step in a

robust safety assessment.
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Property Value Source

Chemical Formula C₆H₅SCH₂N₃ [1]

Molecular Weight 165.22 g/mol [1]

CAS Number 77422-70-9 [1]

Appearance Not specified, likely a liquid

Density 1.168 g/mL at 25 °C [1]

Boiling Point 104-105 °C at 5 mmHg [1]

Flash Point 108 °C (226.4 °F) - closed cup [1]

Refractive Index n20/D 1.5904 [1]

Storage Temperature 2-8°C [1]

Hazard Identification and Comprehensive Risk
Assessment
The primary hazards of Azidomethyl phenyl sulfide stem from the energetic nature of the

azide group and its inherent toxicity. A dual-pronged risk assessment focusing on both

toxicological and physical-reactivity dangers is mandatory.

Toxicological Hazards: A Cyanide-Class Toxin
Organic azides, as a class, present a significant toxicological risk. The azide anion (N₃⁻) is a

potent inhibitor of cytochrome oxidase, an iron-containing respiratory enzyme, effectively

halting cellular respiration in a manner analogous to cyanide.[2][3] This can lead to cellular

asphyxiation.

Routes of Exposure: Inhalation of vapors, skin absorption, and ingestion are all potential

routes of exposure.[4] The azide ion is readily absorbed through the skin.[5]

Symptoms of Exposure: Acute exposure to azides can provoke a rapid onset of symptoms,

including rapid breathing, dizziness, headache, nausea, vomiting, rapid heart rate, and skin
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burns.[2][4] Severe exposure may lead to convulsions, low blood pressure, loss of

consciousness, and respiratory failure, which can be fatal.[4]

Physical & Reactivity Hazards: The Explosive Potential
of Organic Azides
All organic azides are potentially explosive and can decompose violently with the input of

energy from external sources such as heat, light, friction, shock, or pressure.[6][7][8] The

stability of a specific organic azide is critically dependent on its molecular structure.

Stability Assessment for Azidomethyl Phenyl Sulfide (C₇H₇N₃S):

Two key empirical rules help in assessing the stability of this molecule:

Carbon-to-Nitrogen Ratio (C/N): This ratio helps predict the sensitivity of an organic azide.

For Azidomethyl phenyl sulfide, the ratio is calculated as follows:

Number of Carbon atoms = 7

Number of Nitrogen atoms = 3

C/N Ratio = 7/3 ≈ 2.33

Interpretation: Organic azides with a C/N ratio between 1 and 3 can often be synthesized

but are considered potentially unstable. They should not be stored in pure form in large

quantities and are best handled as dilute solutions (≤1 M) stored at low temperatures.[6][9]

The "Rule of Six": This guideline suggests that having at least six carbon atoms (or other

similarly sized atoms) for each energetic functional group (like an azide) provides sufficient

"ballast" to render the compound relatively safe to handle.[6]

Interpretation: Azidomethyl phenyl sulfide has 7 carbons for one azide group, satisfying

this rule. However, the more conservative C/N ratio indicates that significant precautions

are still necessary.

Conclusion of Risk Assessment: While not as dangerously unstable as smaller organic azides,

Azidomethyl phenyl sulfide must be treated as a potentially explosive compound. Its C/N
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ratio warrants handling it with extreme care, particularly avoiding conditions that could initiate

decomposition.

Incompatible Materials
The reactivity of the azide group makes Azidomethyl phenyl sulfide incompatible with a wide

range of common laboratory chemicals. Contact with these substances can lead to the

formation of highly toxic or dangerously explosive compounds.

Incompatible
Material Class

Specific Examples
Result of
Incompatibility

Source

Acids
Hydrochloric acid,

Sulfuric acid

Formation of

hydrazoic acid (HN₃),

a highly toxic and

explosive gas.

[2][10]

Heavy Metals & their

Salts

Copper, lead,

mercury, zinc, brass

fittings, metal spatulas

Formation of highly

shock-sensitive and

explosive heavy metal

azides.

[6][8][10][11]

Halogenated Solvents
Dichloromethane

(DCM), Chloroform

Can form extremely

unstable di- and tri-

azidomethane

compounds.

[5][6][7][8]

Strong Oxidizing

Agents
Nitric acid, Peroxides

Violent, potentially

explosive reactions.

Other Reagents

Carbon disulfide

(CS₂), Bromine,

Dimethyl sulfate

Can produce violently

decomposable

compounds.

[8][12]

Safe Handling Protocols and Engineering Controls
A multi-layered approach combining engineering controls, personal protective equipment, and

meticulous work practices is essential for mitigating the risks associated with Azidomethyl
phenyl sulfide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b1589538?utm_src=pdf-body
https://research.wayne.edu/oehs/chemical/19-010f_factsheet_azides_ada_final.docx
https://www.chemsee.com/commercial/azide-detection/resources-2/azide-chemnote/
https://www.safety.pitt.edu/sites/default/files/docs/04-028SafeHandlingAzides.pdf
https://thornseshold.cup.uni-muenchen.de/site/assets/files/1054/azides_fact_sheet.pdf
https://www.chemsee.com/commercial/azide-detection/resources-2/azide-chemnote/
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/CHM-GUI-004-NEW.pdf
https://www.ehs.ucsb.edu/sites/default/files/docs/chp/sop/SOP2021Azides.docx
https://www.safety.pitt.edu/sites/default/files/docs/04-028SafeHandlingAzides.pdf
https://www.ucd.ie/chem/t4media/School%20of%20Chemistry%20SOP%20For%20Handling%20Azides%20And%20Other%20Potentially%20Explosive%20Materials.pdf
https://thornseshold.cup.uni-muenchen.de/site/assets/files/1054/azides_fact_sheet.pdf
https://thornseshold.cup.uni-muenchen.de/site/assets/files/1054/azides_fact_sheet.pdf
https://www.safety.duke.edu/sites/default/files/SOP%20Sodium%20Azide.doc
https://www.benchchem.com/product/b1589538?utm_src=pdf-body
https://www.benchchem.com/product/b1589538?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mandatory Engineering Controls
The principle of "as low as reasonably achievable" (ALARA) exposure must be applied.

Chemical Fume Hood: All manipulations of Azidomethyl phenyl sulfide, including weighing,

transferring, and reaction setup, must be conducted within a certified chemical fume hood to

contain toxic vapors and potential aerosols.[5][13]

Blast Shield: Given the explosive potential highlighted by the C/N ratio analysis, the use of a

portable blast shield inside the fume hood is required for all reactions involving this

compound.[5][11] The sash of the fume hood should also be kept at the lowest possible

position.

Personal Protective Equipment (PPE)
Appropriate PPE is the final barrier of defense and must be worn at all times.

PPE Category Specification Rationale Source

Body Protection
Flame-resistant lab

coat

Protects against

splashes and provides

a layer of fire

resistance.

[5]

Hand Protection

Double-gloving with

nitrile gloves (min.

0.11mm thickness).

For larger scales or

higher risk of contact,

a Silver Shield™

glove underneath the

outer nitrile glove is

recommended.

Protects against skin

absorption of this

highly toxic

compound.

[5][14][15]

Eye Protection

ANSI Z87.1-compliant

chemical safety

goggles and a full-

face shield.

Protects against

splashes and potential

explosive

decomposition.

[5][12]
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Standard Operating Procedure for Handling
The following workflow must be adhered to for all operations involving Azidomethyl phenyl
sulfide. The causality is clear: every step is designed to minimize energy input (heat, friction,

shock) and prevent contact with incompatible materials.
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Workflow: Safe Handling of Azidomethyl Phenyl Sulfide

Preparation Phase

Handling & Reaction Phase

Post-Procedure Phase

1. Don Full PPE
(FR Coat, Goggles, Face Shield, Double Gloves)

2. Set Up Blast Shield
Inside Certified Fume Hood

3. Clear Workspace
Remove all incompatible materials (acids, metals, etc.)

4. Assemble Non-Metal Tools
(Ceramic/plastic spatulas, non-ground glass joints)

5. Weigh/Measure Compound
Behind blast shield using non-metal tools. Avoid scratching.

6. Transfer to Reaction Vessel
Slowly and carefully to avoid shock.

7. Conduct Reaction
Maintain cool temperature. Do not use heat unless stability is well-characterized.

8. Work-Up & Purification
Avoid distillation/sublimation. Use extraction or precipitation.

9. Quench/Decontaminate Residuals
In reaction vessel before cleaning glassware.

10. Segregate All Waste
(Liquid, solid, PPE) into designated, sealed, non-metal azide waste containers.

11. Decontaminate Work Surface
With a basic solution (e.g., soap and water, pH > 9).

12. Doff PPE & Wash Hands

Click to download full resolution via product page

Caption: Step-by-step workflow for handling Azidomethyl phenyl sulfide.
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Storage and Waste Management
Improper storage or disposal of azides can lead to catastrophic incidents. These protocols are

non-negotiable.

Storage Protocol
Temperature: Store in a refrigerator at the recommended 2-8°C.[1] All organic azides must

be stored below room temperature and in darkness.[7]

Container: Use tightly sealed containers, preferably plastic or amber glass.[6] Ensure lids are

not made of metal.[5]

Location: Store in a designated, clearly labeled area for azides. The storage location must be

separate from incompatible materials, especially acids and metals.[16]

Labeling: All containers must be clearly labeled with the compound name and a warning of

its toxic and explosive hazards.

Waste Disposal and Decontamination
Azide waste is considered extremely hazardous and must be handled with the utmost care.[5]

NEVER Down the Drain: Under no circumstances should Azidomethyl phenyl sulfide or

any azide-containing solution be poured down the drain. It can react with lead or copper

pipes to form highly explosive metal azides.[10][12][14]

Segregation is Key: All waste streams contaminated with azides (including solvents, reaction

mixtures, contaminated paper towels, gloves, and pipette tips) must be collected in a

dedicated, clearly labeled, non-metal hazardous waste container.[5][6][17] This waste must

be kept separate from all other waste streams, especially acidic waste.[5][17]

Decontamination/Quenching: For deactivating residual amounts in reaction flasks, a carefully

controlled quenching procedure can be used. A common method involves the slow, portion-

wise addition of a freshly prepared solution of sodium nitrite in dilute acid (e.g., 20% sodium

nitrite in dilute HCl) to the azide solution, which must be done in a fume hood with vigorous

stirring.[14][16] This reaction produces toxic nitrogen oxide gases and must be performed by

trained personnel with extreme caution.
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Professional Disposal: All sealed azide waste containers must be disposed of through a

licensed hazardous waste disposal program.[6][18]

Decision Tree: Azide Waste Management

Waste Generated
(Contains Azidomethyl phenyl sulfide)

Is it bulk liquid/solid waste?

Is it trace residue in glassware?

No

Segregate into dedicated,
non-metal, labeled

AZIDE WASTE container.

Yes
Perform controlled quench

(e.g., with nitrous acid)
in a fume hood behind a blast shield.

Yes

Arrange for pickup by
EH&S / Hazardous Waste Vendor

Rinse glassware. Collect rinse
as hazardous waste.

Click to download full resolution via product page
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Caption: Decision process for the safe management of azide-containing waste.

Emergency Procedures
Immediate and correct response to an emergency can prevent serious injury.

Accidental Exposure
Skin Contact: Immediately flush the affected skin with copious amounts of soap and water for

at least 15 minutes while removing contaminated clothing. Seek immediate medical

attention.[14][15]

Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding

eyelids open. Seek immediate medical attention.[14][18]

Inhalation: Move the affected person to fresh air immediately. Seek immediate medical

attention.[14][15]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[14][16]

Action for Responders: Always provide the Safety Data Sheet (SDS) to the medical team.

[14]

Spill Response
Small Spill (contained within a fume hood):

Alert others in the immediate area.

Wearing full PPE, cover the spill with an inert absorbent material like sand or vermiculite

(do not use combustible materials).[12][15]

Carefully sweep up the absorbed material using non-metal, non-sparking tools and place it

in the designated azide waste container.[12][15]

Wipe the spill area thoroughly with a cloth dampened with a basic soap and water solution

(pH > 9).[14][16] Place the cloth in the azide waste container.
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Large Spill (outside of a fume hood or unmanageable):

Do NOT attempt to clean it up.[5]

Evacuate the area immediately, alerting all personnel.[5][15]

Close the laboratory doors and prevent entry.

Call emergency responders (e.g., 911) and your institution's Environmental Health &

Safety (EH&S) department.[5][15]

Remain at a safe distance to provide information to the emergency response team.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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